![molecular formula C17H17NO2 B2394418 2-methyl-4-(4-methylphenyl)-5H-1,4-benzoxazepin-3-one CAS No. 682346-43-6](/img/structure/B2394418.png)
2-methyl-4-(4-methylphenyl)-5H-1,4-benzoxazepin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-methyl-4-(4-methylphenyl)-5H-1,4-benzoxazepin-3-one, also known as GSK-3 inhibitor VIII, is a chemical compound that is widely used in scientific research. It is a potent and selective inhibitor of glycogen synthase kinase-3 (GSK-3), which plays a critical role in many cellular processes, including cell proliferation, differentiation, and apoptosis.
Scientific Research Applications
Dopaminergic Activity
Substituted benzazepines, such as the ones closely related to 2-methyl-4-(4-methylphenyl)-5H-1,4-benzoxazepin-3-one, have been synthesized and evaluated for their dopaminergic activity. These compounds were tested for both central and peripheral dopaminergic activity through various methods including effects on renal blood flow in dogs and rotational effects in rats with lesions in the substantia nigra. The results indicated that certain structural modifications, like the presence of a hydroxyl group on the phenyl group or specific substitutions at the 3' position, enhanced the dopaminergic activity of these compounds (Pfeiffer et al., 1982).
properties
IUPAC Name |
2-methyl-4-(4-methylphenyl)-5H-1,4-benzoxazepin-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO2/c1-12-7-9-15(10-8-12)18-11-14-5-3-4-6-16(14)20-13(2)17(18)19/h3-10,13H,11H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYXLVOINZLYLLZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)N(CC2=CC=CC=C2O1)C3=CC=C(C=C3)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-4-(4-methylphenyl)-5H-1,4-benzoxazepin-3-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.